Cas no 18390-22-2 (5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine)

5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine structure
18390-22-2 structure
Product Name:5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine
CAS No:18390-22-2
MF:C11H11N3S
MW:217.290140390396
CID:907148
PubChem ID:332062
Update Time:2025-04-19

5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine
    • 5-phenyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, 5-phenyl-N-2-propen-1-yl-
    • N-Allyl-5-phenyl-1,3,4-thiadiazol-2-amine
    • STK057206
    • CCG-23693
    • AKOS000625867
    • NSC327706
    • 2-allylamino-5-phenyl-1,3,4-thiadiazole
    • NSC-327706
    • EU-0049109
    • Oprea1_768723
    • 18390-22-2
    • DTXSID70318240
    • Inchi: 1S/C11H11N3S/c1-2-8-12-11-14-13-10(15-11)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,12,14)
    • InChI Key: OBNAYOHLVBJTGI-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1C=CC=CC=1)NCC=C

Computed Properties

  • Exact Mass: 217.06753
  • Monoisotopic Mass: 217.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 37.81

5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine Related Literature

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